tert-butyl 7-hydroxy-5-azaspiro[3.4]octane-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as “tert-butyl 7-hydroxy-5-oxa-2-azaspiro[3.4]octane-2-carboxylate”, has been reported . These spirocyclic building blocks were first synthesized by Carreira and coworkers . They provide a new area of chemical space with straightforward functional handles for further diversification .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-hydroxy-5-azaspiro[3.4]octane-5-carboxylate involves the reaction of tert-butyl 7-hydroxy-5-azaspiro[3.4]octane-5-carboxylate with a suitable reagent to introduce the tert-butyl group.", "Starting Materials": [ "7-hydroxy-5-azaspiro[3.4]octane-5-carboxylic acid", "tert-butyl alcohol", "DCC (dicyclohexylcarbodiimide)", "DMAP (4-dimethylaminopyridine)", "CH2Cl2 (dichloromethane)" ], "Reaction": [ "To a solution of 7-hydroxy-5-azaspiro[3.4]octane-5-carboxylic acid in CH2Cl2, add DCC and DMAP and stir for 30 minutes at room temperature to activate the carboxylic acid group.", "Add tert-butyl alcohol to the reaction mixture and stir for 24 hours at room temperature to form tert-butyl 7-hydroxy-5-azaspiro[3.4]octane-5-carboxylate.", "Filter the reaction mixture to remove the dicyclohexylurea byproduct and evaporate the solvent to obtain the crude product.", "Purify the crude product by column chromatography to obtain the desired product tert-butyl 7-hydroxy-5-azaspiro[3.4]octane-5-carboxylate." ] } | |
CAS No. |
2413878-41-6 |
Molecular Formula |
C12H21NO3 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.